Cas no 1361511-46-7 (3-Methoxy-5-(2,3,6-trichlorophenyl)isonicotinic acid)

• Product Name: 3-Methoxy-5-(2,3,6-trichlorophenyl)isonicotinic acid
• CAS No: 1361511-46-7
• MF: C₁₃H₈Cl₃NO₃
• MW: 332.566520690918
• CID: 4914038
• Update Time: 2025-05-19

3-Methoxy-5-(2,3,6-trichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-(2,3,6-trichlorophenyl)isonicotinic acid

• Inchi： 1S/C13H8Cl3NO3/c1-20-9-5-17-4-6(11(9)13(18)19)10-7(14)2-3-8(15)12(10)16/h2-5H,1H3,(H,18,19)
• InChI Key： CMQNIIRJMHYMAK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=NC=C(C=1C(=O)O)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 358
• XLogP3: 3.9
• Topological Polar Surface Area: 59.4

Additional information on 3-Methoxy-5-(2,3,6-trichlorophenyl)isonicotinic acid

Comprehensive Analysis of 3-Methoxy-5-(2,3,6-trichlorophenyl)isonicotinic acid (CAS No. 1361511-46-7)

The compound 3-Methoxy-5-(2,3,6-trichlorophenyl)isonicotinic acid (CAS No. 1361511-46-7) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a trichlorophenyl moiety and an isonicotinic acid backbone, this molecule exhibits potential applications in drug discovery and crop protection. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel therapeutic or agrochemical properties.

In recent years, the demand for heterocyclic compounds like 3-Methoxy-5-(2,3,6-trichlorophenyl)isonicotinic acid has surged due to their versatility in medicinal chemistry. The methoxy group and chlorinated aromatic ring in this compound contribute to its lipophilicity and binding affinity, making it a candidate for targeting specific enzymes or receptors. Studies suggest its potential role in modulating inflammatory pathways or microbial growth, aligning with current trends in precision medicine and sustainable agriculture.

The synthesis of CAS No. 1361511-46-7 involves multi-step organic reactions, often starting from 2,3,6-trichlorobenzene derivatives. Key steps include Pd-catalyzed cross-coupling and selective methoxylation, which require careful optimization to achieve high yields. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for purity verification, as impurities could affect its bioactivity. This aligns with the growing emphasis on quality-by-design (QbD) in chemical manufacturing.

From an environmental perspective, the chlorinated phenyl component raises questions about biodegradability. However, advancements in green chemistry have enabled safer synthetic routes with reduced waste. Researchers are also exploring computational modeling to predict the compound’s environmental impact, a hot topic in ESG (Environmental, Social, and Governance)-driven industries.

Market trends indicate rising interest in CAS 1361511-46-7 for niche applications, such as intermediate synthesis for bioactive molecules. Its compatibility with high-throughput screening (HTS) platforms makes it valuable for drug discovery pipelines. Additionally, patent filings related to its derivatives highlight its commercial potential, particularly in addressing antimicrobial resistance (AMR)—a global health priority.

In conclusion, 3-Methoxy-5-(2,3,6-trichlorophenyl)isonicotinic acid represents a compelling case study in modern chemical innovation. Its interdisciplinary relevance—spanning pharmacology, materials science, and environmental chemistry—positions it as a molecule of enduring scientific and industrial interest. Future research may focus on optimizing its bioavailability and target selectivity, further solidifying its role in next-generation applications.